Cas no 2171208-29-8 (2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetamido}acetic acid)

• Product Name: 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetamido}acetic acid
• CAS No: 2171208-29-8
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 5817735
• PubChem ID: 165566774
• Update Time: 2025-05-23

2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetamido}acetic acid
• 2171208-29-8
• 2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetamido}acetic acid
• EN300-1578961

• Inchi： 1S/C25H29N3O6/c1-15(2)21(11-22(29)26-12-23(30)27-13-24(31)32)28-25(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,29)(H,27,30)(H,28,33)(H,31,32)/t21-/m1/s1
• InChI Key： XPBHUIJEQRKNTJ-OAQYLSRUSA-N
• SMILES： O(C(N[C@H](CC(NCC(NCC(=O)O)=O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetamido}acetic acid

Compound CAS No. 2171208-29-8: 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetamido}acetic Acid

The compound with CAS number 2171208-29-8, named 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetamido}acetic acid, is a highly specialized molecule with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3R position, and a series of amide linkages. The presence of these functional groups makes it a valuable tool in peptide synthesis and drug discovery.

Recent studies have highlighted the importance of chiral centers in determining the biological activity of molecules. In this compound, the 3R configuration plays a critical role in its stereochemical properties, influencing its interaction with biological systems. The Fmoc group, a well-known protecting group in peptide chemistry, ensures stability during synthesis while maintaining the integrity of the molecule's structure. This feature has been extensively utilized in solid-phase peptide synthesis (SPPS), where precise control over stereochemistry is essential for producing biologically active peptides.

The 4-methylpentanamide moiety further enhances the compound's versatility, contributing to its solubility and bioavailability. This makes it an attractive candidate for applications in drug delivery systems and targeted therapy. Researchers have explored its potential in developing peptide-based drugs for treating various diseases, including cancer and infectious diseases.

Moreover, advancements in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed characterization of this compound. These studies have provided insights into its molecular weight, purity, and structural integrity, ensuring its reliability for use in preclinical and clinical trials.

In summary, compound CAS No. 2171208-29-8 represents a cutting-edge molecule with promising applications in modern medicine. Its unique structure, combined with recent advancements in chemical synthesis and analysis, positions it as a key player in the development of innovative therapeutic agents.